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Compound of Interest

Compound Name: Ntfapi

CAS No.: 2374782-03-1

Cat. No.: B12396550

Get Quote

Executive Summary & Substance Profile
Ntfapi is a high-affinity Fibroblast Activation Protein (FAP) inhibitor conjugated to a NOTA

chelator.[1][2] It serves as the "cold" precursor for synthesizing PET tracers (e.g., [ngcontent-

ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

F]AlF-NOTA-FAPI-04 or [

Ga]Ga-FAPI-04).[1] While the precursor itself is non-radioactive, it is a potent bioactive
molecule designed to target cancer-associated fibroblasts (CAFs) with high specificity.[1][2]

Chemical Name: (S)-2,2'-(7-(2-(4-(3-((4-((2-(2-Cyano-4,4-difluoropyrrolidin-1-yl)-2-

oxoethyl)carbamoyl)quinolin-6-yl)oxy)propyl)piperazin-1-yl)-2-oxoethyl)-1,4,7-triazonane-1,4-

diyl)diacetic acid[1][2]

CAS Number: 2374782-03-1[1][2]

Molecular Formula: Cngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""

class="inline ng-star-inserted">
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Physical State: White to off-white solid powder[1][2]

Primary Hazard: Potent bioactive inhibitor; inhalation of dust and skin absorption must be

prevented.[1][2]

Personal Protective Equipment (PPE) Matrix
Handling Ntfapi requires a tiered PPE approach.[1][2] The primary risk is not acute toxicity

from the chemical itself, but rather the prevention of inhalation of a potent biological inhibitor

and the protection of the high-value precursor from contamination (nuclease/protease free).[1]

Task-Based PPE Requirements
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Operational
Phase

Respiratory
Protection

Dermal
Protection

Eye/Face
Protection

Engineering
Controls

Receiving &

Storage

N/A (Sealed

container)

Single Nitrile

Gloves
Safety Glasses

Inspect in

designated

receiving area.[1]

[2]

Weighing (Solid)

N95 or P100

Respirator (if

open bench)

Double Nitrile

Gloves (0.11mm

min) + Tyvek

Sleeves

Safety Goggles

(impact & splash)

Chemical Fume

Hood or

Analytical

Balance

Enclosure.[1][2]

Solubilization

Surgical Mask

(product

protection)

Double Nitrile

Gloves
Safety Goggles

Fume Hood

(Class I/II) or

Biosafety

Cabinet.[1][2]

Spill Cleanup
P100 Half-Face

Respirator

Chemical

Resistant Apron

+ Double Gloves

Face Shield +

Goggles

Isolate area; use

HEPA vacuum or

wet-wipe

method.[1][2]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Critical Safety Note: If Ntfapi is being handled after radiolabeling (e.g., with

F or

Ga), Radiation Safety Protocols supersede chemical protocols. This includes the

use of lead shielding (L-blocks), dosimeters, and remote handling tools.[1]

Operational Protocols
3.1 Storage and Stability
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Temperature: Store lyophilized powder at -20°C.

Environment: Keep under inert gas (Nitrogen or Argon) if the seal is broken.[1][2] The

compound is hygroscopic; exposure to moisture can lead to hydrolysis of the ester/amide

bonds over time.[1][2]

Container: Amber glass vials to protect from light degradation.

3.2 Reconstitution (Solubilization)
Ntfapi is typically dissolved in organic solvents or aqueous buffers for radiolabeling.[1][2]

Equilibration: Allow the vial to warm to room temperature (20–25°C) before opening to

prevent condensation inside the vial.

Solvent Choice:

Stock Solution: Dissolve in DMSO (Dimethyl sulfoxide) or Water (Trace Metal Free)

depending on the downstream chelation method.[1][2]

Concentration: Typical stock concentration is 1 mg/mL.[1][2]

Procedure:

Add solvent slowly down the side of the vial.[1][2]

Vortex gently for 30 seconds. Avoid vigorous shaking that creates foam.[1][2]

Inspect visually: Solution should be clear and particle-free.[1][2]

3.3 Experimental Workflow: From Precursor to Tracer
The following diagram illustrates the critical path for handling Ntfapi in a radiochemistry

context.

Receiving & Storage
(-20°C, Desiccated)

Weighing
(Analytical Balance)

Equilibrate to RT Dissolution
(DMSO/Trace-Metal Free Water)

Add Solvent Chelation / Radiolabeling
(pH 4.0-5.0, 90-100°C)

Add Isotope (Al18F/68Ga) Purification
(C18 Cartridge / HPLC)

Remove Free Metal Quality Control
(Radio-HPLC, TLC)

Verify Purity (>95%)
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Click to download full resolution via product page

Figure 1: Operational workflow for Ntfapi handling, transitioning from chemical precursor (Blue)

to radiochemical synthesis (Red) and final validation (Green).

Scientific Context: Mechanism of Action
Understanding why Ntfapi is handled requires understanding its target.[1][2] Ntfapi targets

Fibroblast Activation Protein (FAP), a serine protease highly expressed in the stroma of various

cancers but not in healthy adult tissues.[1][2]

Targeting Logic: The quinoline-based pharmacophore of Ntfapi binds to the enzymatic

pocket of FAP.[1][2]

Retention: High affinity binding leads to prolonged retention in the tumor microenvironment

(TME), allowing for high-contrast PET imaging.[1][2]

Chelator Function: The NOTA moiety (1,4,7-triazacyclononane-1,4,7-triacetic acid) is

selected for its rapid kinetics with Aluminum-Fluoride (ngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

F-AlF) or Gallium-68 (

Ga) at moderate temperatures.[1]
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Figure 2: Mechanism of Ntfapi localization within the tumor stroma.[1][2]

Disposal and Decontamination
5.1 Chemical Waste (Cold Precursor)[1][2]

Solid Waste: Expired or contaminated powder must be disposed of as Hazardous Chemical

Waste (Organic/Toxic).[1][2] Do not dispose of in general trash.

Liquid Waste: DMSO or aqueous solutions containing Ntfapi should be collected in "Organic

Solvent" or "Aqueous Toxic" waste streams, respectively.[1][2]
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Incineration: High-temperature incineration is the preferred method of destruction for this

peptide-mimetic compound.[1][2]

5.2 Decontamination
In the event of a powder spill:

Isolate: Mark the area.[1][2]

Wet Wipe: Do not dry sweep.[1][2] Use a chemically compatible wipe (e.g., ethanol-

dampened) to pick up the powder to prevent aerosolization.[1][2]

Clean: Wash the surface with 10% bleach solution followed by water to degrade any residual

peptide structure.[1][2]

References
National Institutes of Health (NIH). (2021).[1][2] Clinical translational evaluation of Al18F-

NOTA-FAPI for fibroblast activation protein-targeted tumour imaging. Retrieved February 5,

2026, from [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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